1-(Chloromethyl)-4-(4-(trifluoromethyl)phenoxy)benzene

• CAS No.: 111818-34-9
• Molecular Formula: C14H10ClF3O
• Molecular Weight: 286.67 g/mol
• IUPAC Name: 1-(chloromethyl)-4-[4-(trifluoromethyl)phenoxy]benzene
• InChI: InChI=1S/C14H10ClF3O/c15-9-10-1-5-12(6-2-10)19-13-7-3-11(4-8-13)14(16,17)18/h1-8H,9H2
• InChI Key: KZLJUTKKAOCAMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCl)OC2=CC=C(C=C2)C(F)(F)F

Description

1-(Chloromethyl)-4-(4-(trifluoromethyl)phenoxy)benzene is a useful research compound. Its molecular formula is C14H10ClF3O and its molecular weight is 286.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.37 g 1H-Benzotriazole were dissolved in 10.9 ml thionyl chloride. The solution was diluted with dichloromethane to a total volume of 100 ml to obtain a 1.5 M solution of thionylchloride and 1H-Benzotriazole. 600 mg [4-(4-Trifluoromethyl-phenoxy)-phenyl]-methanol were dissolved in 50 ml dichloromethane. 1.86 ml of the above 1.5 M solution of thionylchloride and 1H-Benzotriazole were added. The reaction mixture was stirred at room temperature for three hours. The precipitate was filtered off through a pad of Na2SO4. The filtrate was evaporated in vacuo and the residue purified by flash chromatography on silica gel with the eluents n-heptane:ethyl acetate=1:2=>1:1 to obtain 613 mg 1-Chloromethyl-4-(4-Trifluoromethyl-phenoxy)-benzene.